In-Depth Technical Guide: Structural Elucidation and Pharmacological Role of 5-Hydroxy-5-methylhexanoic Acid
In-Depth Technical Guide: Structural Elucidation and Pharmacological Role of 5-Hydroxy-5-methylhexanoic Acid
Executive Summary
In the landscape of marine-derived pharmacophores, lipid moieties play a critical role in dictating the pharmacokinetic and pharmacodynamic properties of complex macromolecules. 5-Hydroxy-5-methylhexanoic acid (CAS: 765268-16-4) is a specialized, branched-chain hydroxylated fatty acid[1]. While rarely found as a free monomer in nature, it serves as the critical lipophilic tail in 5-OH-Kahalalide F (5-OHKF) , a potent cyclic depsipeptide isolated from marine ecosystems[2]. This whitepaper provides a comprehensive breakdown of its structural logic, physicochemical properties, structure-activity relationship (SAR) in drug development, and the validated analytical protocols required for its isolation and characterization.
Structural Topology & Physicochemical Profile
The structural formula of 5-hydroxy-5-methylhexanoic acid ( C7H14O3 ) deviates significantly from standard linear aliphatic fatty acids[3]. The molecule features a six-carbon hexanoic acid backbone with a critical substitution at the C5 position.
At the C5 locus, the carbon is bonded to a hydroxyl group (-OH) and a methyl group ( −CH3 ), making it a quaternary carbon center . This architecture terminates the lipid chain with a bulky, sterically hindered, and polar headgroup. In drug development, this specific topology alters the amphiphilic character of any peptide it is conjugated to, shifting its partition coefficient and membrane-insertion capabilities.
Functional group mapping of 5-hydroxy-5-methylhexanoic acid.
Quantitative Physicochemical Data
To facilitate predictive modeling in drug design, the core physicochemical properties of the isolated acid are summarized below[3]:
| Property | Value | Analytical Significance |
| IUPAC Name | 5-hydroxy-5-methylhexanoic acid | Standardized nomenclature |
| Molecular Formula | C7H14O3 | Base for MS precursor ion calculation |
| Molecular Weight | 146.18 g/mol | Chromatographic retention prediction |
| Exact Mass | 146.094 Da | High-resolution MS (HRMS) targeting |
| XLogP3 | 0.4 | Indicates high hydrophilicity for a fatty acid |
| Topological Polar Surface Area | 57.5 Ų | Predicts limited passive membrane diffusion |
Ecological Biosynthesis & Marine Origins
In nature, 5-hydroxy-5-methylhexanoic acid is biosynthesized within a highly specific ecological niche. It is originally produced by the green alga Bryopsis pennata via a hybrid Polyketide Synthase (PKS) and Non-Ribosomal Peptide Synthetase (NRPS) pathway[4]. The sacoglossan mollusk Elysia rufescens grazes upon this alga, sequestering and enzymatically processing these precursors to assemble complex cyclic depsipeptides (Kahalalides) as a chemical defense mechanism[5].
Ecological transfer and biosynthetic assembly of 5-OH-Kahalalide F.
Pharmacological SAR: The "Hydroxyl Switch"
For drug development professionals, 5-hydroxy-5-methylhexanoic acid represents a masterclass in Structure-Activity Relationship (SAR) .
The parent compound, Kahalalide F (KF) , contains a non-hydroxylated 5-methylhexanoic acid tail. KF is a potent cytotoxic agent that induces cell death by deeply inserting its hydrophobic lipid tail into the lysosomal membrane of cancer cells, causing membrane permeabilization and rupture. It has been evaluated in Phase II clinical trials for prostate cancer and melanoma[4].
However, when the biosynthetic machinery incorporates 5-hydroxy-5-methylhexanoic acid to form 5-OH-Kahalalide F , the pharmacological profile completely inverts[2]:
-
Loss of Cytotoxicity: The addition of the polar hydroxyl group at the C5 position acts as a "hydrophobic brake." It prevents the lipid tail from penetrating the hydrophobic core of the lysosomal membrane, effectively abolishing its anti-tumor activity.
-
Gain of Anti-Malarial Activity: The altered membrane affinity redirects the molecule's targeting capability, granting 5-OHKF moderate in vitro anti-malarial activity against Plasmodium falciparum clones (D6 and W2)[2].
This causality underscores a fundamental principle in lipid-peptide conjugate design: terminal polarity dictates membrane insertion depth and, consequently, the therapeutic target.
Validated Analytical Protocols
To ensure scientific integrity, the isolation and structural validation of 5-hydroxy-5-methylhexanoic acid from its parent depsipeptide must follow a self-validating system. The following protocols utilize orthogonal techniques (Chromatography + Mass Spectrometry) to guarantee accuracy.
Protocol A: Extraction and Isolation from Marine Matrix
Causality: Depsipeptides are highly amphiphilic. A biphasic solvent system is required to precipitate proteins while capturing the lipid-peptide conjugates in the organic phase.
-
Lyophilization: Freeze-dry 100g of Elysia rufescens tissue to remove water content, preventing hydrolytic degradation.
-
Maceration: Grind the tissue and extract exhaustively with EtOH/H2O (1:1, v/v) at room temperature.
-
Partitioning: Concentrate the extract under reduced pressure and partition between Ethyl Acetate (EtOAc) and H2O . Collect the EtOAc layer (contains the lipopeptides).
-
Purification: Subject the organic extract to silica gel chromatography. Purify the target fraction using Reverse-Phase HPLC (C18 column) with an isocratic gradient of MeCN/H2O (containing 0.1% TFA) to isolate pure 5-OH-Kahalalide F.
Protocol B: Structural Cleavage and LC-MS Validation (Marfey's Method)
Causality: To confirm the presence of 5-hydroxy-5-methylhexanoic acid, the cyclic depsipeptide must be completely hydrolyzed. Marfey's reagent (FDAA) is then used to derivatize the liberated amino acids for stereochemical analysis, leaving the unreacted fatty acid free for negative-ion MS detection[2].
-
Acid Hydrolysis: Dissolve 1 mg of 5-OHKF in 1 mL of 6 N HCl. Seal in a glass ampoule and heat at 110°C for 24 hours. Validation: This harsh condition guarantees the cleavage of all robust amide and ester bonds without degrading the aliphatic chain.
-
Evaporation: Evaporate the hydrolysate to absolute dryness under a stream of N2 gas to remove residual HCl.
-
Derivatization: Add 100 µL of 1% 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) in acetone and 20 µL of 1 M NaHCO3 . Incubate at 40°C for 1 hour.
-
Quenching: Stop the reaction by adding 20 µL of 1 N HCl.
-
LC-MS Analysis: Inject the sample into an LC-MS system (ESI mode).
-
Validation Check: The derivatized amino acids will be detected in positive ion mode. The liberated 5-hydroxy-5-methylhexanoic acid will not react with FDAA but will elute and be detected in negative ion mode at m/z 145.08 ( [M−H]− ), confirming its structural presence.
-
Analytical workflow for the structural elucidation of depsipeptides.
References
-
National Center for Biotechnology Information (NCBI). "5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863" PubChem. URL: [Link]
-
Hamann, M. T., et al. "Chemistry and Biology of Kahalalides." National Institutes of Health (PMC). URL: [Link]
-
Dembitsky, Valery M., et al. "Hydrobiological Aspects of Fatty Acids: Unique, Rare, and Unusual Fatty Acids Incorporated into Linear and Cyclic Lipopeptides and Their Biological Activity." MDPI. URL: [Link]
-
Gao, J., et al. "5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata: Binding Properties for NorKA to the Human Neuropeptide Y Y1 Receptor." National Institutes of Health (PMC). URL: [Link]
Sources
- 1. 765268-16-4|5-Hydroxy-5-methylhexanoic acid|BLD Pharm [bldpharm.com]
- 2. 5-OHKF and NorKA, Depsipeptides from a Hawaiian Collection of Bryopsis pennata: Binding Properties for NorKA to the Human Neuropeptide Y Y1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 3. 5-Hydroxy-5-methylhexanoic acid | C7H14O3 | CID 18462863 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Chemistry and Biology of Kahalalides - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Linear and Cyclic Peptides from Seaweeds and Invertebrates | Encyclopedia MDPI [encyclopedia.pub]
